4-[Tert-butyl(dimethyl)silyl]oxy-5-[[tert-butyl(dimethyl)silyl]oxymethyl]-3,3-difluorooxolan-2-one

• IUPAC Name: 4-[tert-butyl(dimethyl)silyl]oxy-5-[[tert-butyl(dimethyl)silyl]oxymethyl]-3,3-difluorooxolan-2-one
• InChI: InChI=1S/C17H34F2O4Si2/c1-15(2,3)24(7,8)21-11-12-13(17(18,19)14(20)22-12)23-25(9,10)16(4,5)6/h12-13H,11H2,1-10H3
• InChI Key: JONRJZJEVOTNKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1C(C(C(=O)O1)(F)F)O[Si](C)(C)C(C)(C)C
• Molecular Formula: C17H34F2O4Si2
• Molecular Weight: 396.6 g/mol

Description

Tert-butyl(dimethyl)silyl ethers are often used in organic synthesis for the protection of hydroxyl groups. They are known for their stability and can be removed under mild conditions.

Chemical Reactions Analysis

In the synthesis of the related compound mentioned above, several reactions were involved, including formylation, reduction, and olefination. These reactions might also be relevant to the compound you mentioned.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, tert-butyl(dimethyl)silyl ethers are generally stable and can be removed under mild conditions.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the context in which it is used. For example, silyl ethers like the one in your compound are often used as protecting groups in organic synthesis.

Safety and Hazards

Safety and hazards depend on the specific compound and its usage. For example, (tert-Butyldimethylsiloxy)acetaldehyde, a related compound, is known to cause skin and eye irritation and is flammable.